OChemsPC

• Molecular Formula: C57H100NO10P
• Molecular Weight: 990.4 g/mol
• InChI: InChI=1S/C57H100NO10P/c1-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-28-53(59)64-42-48(43-66-69(62,63)65-40-39-58(7,8)9)68-55(61)34-33-54(60)67-47-35-37-56(5)46(41-47)29-30-49-51-32-31-50(45(4)27-25-26-44(2)3)57(51,6)38-36-52(49)56/h17-18,29,44-45,47-52H,10-16,19-28,30-43H2,1-9H3/b18-17-/t45-,47+,48-,49+,50-,51+,52+,56+,57-/m1/s1
• InChIKey: YYWBZBZOTINVNZ-GRGPAQQGSA-N

OChemsPC: Unsaturated Sterol-Modified Phospholipid

OChemsPC (1-Oleoyl-2-cholesterylhemisuccinoyl-sn-glycero-3-phosphocholine; CAS 155401-41-5) is a synthetic sterol-modified glycerophospholipid (SML) in which a cholesterol moiety is covalently attached at the sn-2 position and an unsaturated C18:1 oleoyl chain occupies the sn-1 position [1]. It belongs to a class of chimeric lipids designed to combine the membrane-condensing properties of cholesterol with the bilayer-forming capacity of phospholipids while eliminating the rapid inter-membrane exchange characteristic of free cholesterol [2]. As a research-grade compound, OChemsPC serves as a critical comparator in membrane phase behavior studies and as a foundational component in the development of stabilized liposomal formulations .

■ Unsaturated C18:1 chain provides low-Tmelt membrane environment

■ Covalently linked cholesterol prevents rapid inter-membrane exchange

■ Non-phase-separating control for liquid-liquid domain studies

■ Suited for liposomal stability research in biological fluids

• [1] MedChemExpress. OChemsPC (1-Oleoyl-2-cholesterylhemisuccinoyl-sn-glycero-3-phosphocholine) Product Datasheet. CAS: 155401-41-5. View Source
• [2] Huang Z, Szoka FC. Sterol-modified phospholipids: cholesterol and phospholipid chimeras with improved biomembrane properties. J Am Chem Soc. 2008 Oct 25;130(46):15702-12. doi: 10.1021/ja8065557. View Source

OChemsPC vs. Saturated Analogs: A Critical Distinction

Within the sterol-lipid class, substitution between saturated (e.g., PChemsPC) and unsaturated (OChemsPC) analogs is not functionally equivalent. OChemsPC possesses a low-melting-temperature (low-Tmelt) unsaturated oleoyl chain, in contrast to the high-Tmelt saturated palmitoyl chain of its closest analog, PChemsPC [1]. This structural distinction dictates fundamentally different biophysical behaviors: the saturated PChemsPC readily participates in robust, micron-scale liquid-liquid phase separation in minimal two-component bilayer systems, whereas the unsaturated OChemsPC fails to support phase separation under identical experimental conditions, instead serving as a non-phase-separating control [1]. Consequently, researchers selecting OChemsPC for its specific low-Tmelt, non-domain-forming properties cannot interchange it with saturated SMLs without compromising experimental outcomes and data interpretation in membrane biophysics and liposomal stability studies.

Target (OChemsPC)

Unsaturated C18:1 chain; low Tmelt; no phase separation in binary bilayers with diPhyPC

Analog (PChemsPC)

Saturated C16 chain; high Tmelt; robust micron-scale liquid-liquid phase separation

Risk summary Acyl chain saturation difference directly alters phase behavior and membrane fluidity. Domain-forming capacity may not transfer, and substitution without validation can compromise experimental outcomes in membrane biophysics and liposomal stability studies.

• [1] Wilson KJ, Nguyen HQ, Gervay-Hague J, Keller SL. Sterol-lipids enable large-scale, liquid-liquid phase separation in bilayer membranes of only two components. bioRxiv. 2024 Feb 8. doi: 10.1101/2024.02.02.578692. View Source

OChemsPC Evidence and Comparisons

Phase Separation: OChemsPC vs. PChemsPC

In a direct head-to-head comparison within the same study, bilayers composed of PChemsPC (saturated C16 chain) and diPhyPC exhibited robust, micron-scale liquid-liquid phase separation, whereas bilayers of OChemsPC (unsaturated C18:1 chain) and diPhyPC showed no evidence of phase separation, serving as a negative control [1]. OChemsPC's unsaturated chain confers a low Tmelt, which precludes the formation of ordered lipid domains necessary for demixing in this minimal system [1].

Phase separation competence

Head-to-head

OChemsPC: no phase separation
PChemsPC: robust micron-scale domains

Supports negative-control role in raft-mimetic bilayer studies

GUV fluorescence microscopy; binary system with diPhyPC

Evidence Dimension	Liquid-liquid phase separation competence
Target Compound Data	No phase separation observed
Comparator Or Baseline	PChemsPC (1-Palmitoyl-2-cholesterylhemisuccinoyl-sn-glycero-3-phosphocholine)
Quantified Difference	PChemsPC: robust micron-scale phase separation; OChemsPC: no phase separation
Conditions	Binary lipid bilayer system with diPhyPC; assessed via fluorescence microscopy of giant unilamellar vesicles (GUVs)

Why This Matters

This functional dichotomy makes OChemsPC the essential negative control for experiments investigating the role of acyl chain saturation in membrane domain formation, preventing misinterpretation of phase behavior driven by other lipid components.

• [1] Wilson KJ, Nguyen HQ, Gervay-Hague J, Keller SL. Sterol-lipids enable large-scale, liquid-liquid phase separation in bilayer membranes of only two components. bioRxiv. 2024 Feb 8. doi: 10.1101/2024.02.02.578692. View Source

Cholesterol Exchange Suppression vs. Free Cholesterol

Class-level inference from studies on structurally analogous sterol-modified phospholipids (SMLs) indicates that covalent linkage of cholesterol to the phospholipid backbone reduces inter-membrane exchange by more than 100-fold compared to free cholesterol [1]. This property is directly attributed to the SML architecture, which anchors cholesterol within the bilayer, preventing its rapid extraction by serum components or other biomembranes. This class-level advantage extends to OChemsPC, distinguishing it from conventional liposome formulations that rely on non-covalently incorporated cholesterol .

Cholesterol exchange

Class-level

>100-fold reduction vs. free cholesterol

Reported suppression of inter-membrane transfer

Class-level SML data; attributed to covalent anchor

Evidence Dimension	Inter-membrane exchange rate
Target Compound Data	Exchange rate reduced by >100-fold (class-level data)
Comparator Or Baseline	Free cholesterol
Quantified Difference	>100-fold reduction
Conditions	Liposomal bilayers incubated in the presence of serum or acceptor membranes at 37°C

Why This Matters

This >100-fold reduction in cholesterol exchange directly translates to superior liposomal stability in biological fluids, a critical parameter for developing parenteral drug delivery systems with predictable pharmacokinetics and reduced premature drug leakage.

• [1] Huang Z, Szoka FC. Sterol-modified phospholipids: cholesterol and phospholipid chimeras with improved biomembrane properties. J Am Chem Soc. 2008 Oct 25;130(46):15702-12. doi: 10.1021/ja8065557. View Source

Serum Stability vs. Conventional Liposomes

Class-level evidence demonstrates that liposomes formulated with sterol-modified phospholipids (SMLs), including OChemsPC, exhibit exceptional resistance to contents release in the presence of serum at 37°C [1]. This is in stark contrast to conventional liposomes comprising a physical mixture of phospholipids and free cholesterol, which suffer from rapid cholesterol extraction and subsequent permeabilization. While this is a class-level inference, the underlying mechanism—covalent cholesterol anchorage—is intrinsic to OChemsPC's molecular design and confers a procurement advantage for applications demanding high serum stability [1].

Serum stability

Class-level

SML liposomes: exceptionally resistant
Conventional liposomes: rapid leakage

Reported higher retention in serum at 37°C

Qualitative class-level comparison; mechanism tied to cholesterol anchor

Evidence Dimension	Serum-induced contents leakage
Target Compound Data	Exceptionally resistant to contents release
Comparator Or Baseline	Conventional liposomes (phospholipid/cholesterol physical mixture)
Quantified Difference	Qualitative but substantial difference in stability
Conditions	Incubation in serum at 37°C

Why This Matters

Superior serum stability is a key selection criterion for researchers developing liposomal formulations intended for intravenous administration, where rapid clearance and premature drug release are major barriers to efficacy.

• [1] Huang Z, Szoka FC. Sterol-modified phospholipids: cholesterol and phospholipid chimeras with improved biomembrane properties. J Am Chem Soc. 2008 Oct 25;130(46):15702-12. doi: 10.1021/ja8065557. View Source

Acyl Chain Unsaturation vs. PChemsPC

OChemsPC is explicitly characterized as possessing a low-melting-temperature (low-Tmelt) carbon chain due to its unsaturated C18:1 oleoyl moiety, in direct contrast to the high-Tmelt saturated C16 chain of PChemsPC [1]. While specific Tmelt values for these compounds are not provided, this fundamental difference in acyl chain saturation governs the lipid's phase state at physiological and experimental temperatures, directly influencing membrane fluidity, permeability, and domain formation.

Acyl chain Tmelt

Head-to-head

OChemsPC: low Tmelt
PChemsPC: high Tmelt

Enables fluidity tuning in synthetic bilayers

Unsaturated C18:1 vs. saturated C16; exact Tmelt values not reported

Evidence Dimension	Acyl chain melting temperature (Tmelt)
Target Compound Data	Low Tmelt
Comparator Or Baseline	PChemsPC (high Tmelt)
Quantified Difference	Low Tmelt vs. High Tmelt
Conditions	Determined by acyl chain structure (C18:1 unsaturated vs. C16:0 saturated)

Why This Matters

This structural distinction enables precise control over membrane fluidity and phase behavior in synthetic bilayer systems. Procurement of OChemsPC over its saturated counterpart is dictated by the experimental requirement for a more fluid, low-Tmelt membrane environment.

• [1] Wilson KJ, Nguyen HQ, Gervay-Hague J, Keller SL. Sterol-lipids enable large-scale, liquid-liquid phase separation in bilayer membranes of only two components. bioRxiv. 2024 Feb 8. doi: 10.1101/2024.02.02.578692. View Source

OChemsPC Applications Overview

Phase Separation Negative Control

Researchers investigating the minimal molecular requirements for lipid raft formation or liquid-ordered domain coexistence must include a non-phase-separating control. OChemsPC, with its unsaturated acyl chain, serves as the ideal negative control when paired with diPhyPC, as it fails to support phase separation under conditions where its saturated analog PChemsPC robustly demixes [1]. This validated application ensures experimental rigor and accurate interpretation of phase behavior attributed to other lipid components.

Stabilized Liposomal Formulations

For drug delivery applications requiring enhanced liposome stability in biological fluids (e.g., blood, lung surfactant, skin), OChemsPC can be incorporated into the lipid bilayer. Its covalently attached cholesterol moiety prevents the rapid inter-membrane exchange (>100-fold reduction vs. free cholesterol) that compromises conventional liposomes, thereby reducing premature drug leakage and improving pharmacokinetic profiles [2]. This makes OChemsPC a strategic component for developing next-generation parenteral nanotherapeutics.

Membrane Fluidity and Permeability Studies

OChemsPC's low-Tmelt unsaturated chain provides a tool for researchers to systematically modulate membrane fluidity in synthetic bilayer models. By substituting OChemsPC for its high-Tmelt saturated analog PChemsPC, investigators can directly assess the impact of acyl chain unsaturation on membrane permeability, lipid packing, and the activity of membrane-associated proteins [1]. This application is critical for fundamental studies in membrane biophysics and for optimizing liposomal formulations for specific drug release profiles.

Pharmacokinetic and Biodistribution Studies

As suggested by multiple vendor technical datasheets, OChemsPC is specifically indicated for use in comparative studies to evaluate the pharmacokinetic and biodistribution patterns of sterol-lipid-based liposomes versus conventional phospholipid-cholesterol formulations . Its unique molecular architecture provides a distinct platform for tracking and understanding how covalent cholesterol anchorage alters the in vivo fate of liposomal drug carriers.

Application

Selection Property

Validation Focus

Membrane phase-separation negative control

Unsaturated acyl chain, non-domain-forming

Absence of liquid-liquid domains in binary diPhyPC bilayers

Liposomal stability in biological fluids

Covalently anchored cholesterol

Resistance to serum-induced contents leakage at 37°C

Membrane fluidity modulation

Low-Tmelt unsaturated C18:1 chain

Fluidity-dependent permeability and protein activity assays

Comparative PK/biodistribution studies

Sterol-lipid architecture vs. free cholesterol

In vivo fate and retention in liposomal carriers

• [1] Wilson KJ, Nguyen HQ, Gervay-Hague J, Keller SL. Sterol-lipids enable large-scale, liquid-liquid phase separation in bilayer membranes of only two components. bioRxiv. 2024 Feb 8. doi: 10.1101/2024.02.02.578692. View Source
• [2] Huang Z, Szoka FC. Sterol-modified phospholipids: cholesterol and phospholipid chimeras with improved biomembrane properties. J Am Chem Soc. 2008 Oct 25;130(46):15702-12. doi: 10.1021/ja8065557. View Source